Cas no 2227686-16-8 (2-(4-aminophenyl)-1-(propan-2-yl)pyrrolidin-3-amine)
2-(4-aminophenyl)-1-(propan-2-yl)pyrrolidin-3-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-aminophenyl)-1-(propan-2-yl)pyrrolidin-3-amine
- EN300-1633597
- 2227686-16-8
-
- Inchi: 1S/C13H21N3/c1-9(2)16-8-7-12(15)13(16)10-3-5-11(14)6-4-10/h3-6,9,12-13H,7-8,14-15H2,1-2H3/t12-,13+/m1/s1
- InChI Key: KGUDSTVNCYZBJL-OLZOCXBDSA-N
- SMILES: N1(C(C)C)CC[C@H]([C@@H]1C1C=CC(=CC=1)N)N
Computed Properties
- Exact Mass: 219.173547683g/mol
- Monoisotopic Mass: 219.173547683g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 221
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 55.3Ų
2-(4-aminophenyl)-1-(propan-2-yl)pyrrolidin-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1633597-0.05g |
2-(4-aminophenyl)-1-(propan-2-yl)pyrrolidin-3-amine |
2227686-16-8 | 0.05g |
$1296.0 | 2023-06-04 | ||
| Enamine | EN300-1633597-0.1g |
2-(4-aminophenyl)-1-(propan-2-yl)pyrrolidin-3-amine |
2227686-16-8 | 0.1g |
$1357.0 | 2023-06-04 | ||
| Enamine | EN300-1633597-0.25g |
2-(4-aminophenyl)-1-(propan-2-yl)pyrrolidin-3-amine |
2227686-16-8 | 0.25g |
$1420.0 | 2023-06-04 | ||
| Enamine | EN300-1633597-0.5g |
2-(4-aminophenyl)-1-(propan-2-yl)pyrrolidin-3-amine |
2227686-16-8 | 0.5g |
$1482.0 | 2023-06-04 | ||
| Enamine | EN300-1633597-1.0g |
2-(4-aminophenyl)-1-(propan-2-yl)pyrrolidin-3-amine |
2227686-16-8 | 1g |
$1543.0 | 2023-06-04 | ||
| Enamine | EN300-1633597-2.5g |
2-(4-aminophenyl)-1-(propan-2-yl)pyrrolidin-3-amine |
2227686-16-8 | 2.5g |
$3025.0 | 2023-06-04 | ||
| Enamine | EN300-1633597-5.0g |
2-(4-aminophenyl)-1-(propan-2-yl)pyrrolidin-3-amine |
2227686-16-8 | 5g |
$4475.0 | 2023-06-04 | ||
| Enamine | EN300-1633597-10.0g |
2-(4-aminophenyl)-1-(propan-2-yl)pyrrolidin-3-amine |
2227686-16-8 | 10g |
$6635.0 | 2023-06-04 | ||
| Enamine | EN300-1633597-50mg |
2-(4-aminophenyl)-1-(propan-2-yl)pyrrolidin-3-amine |
2227686-16-8 | 50mg |
$1296.0 | 2023-09-22 | ||
| Enamine | EN300-1633597-100mg |
2-(4-aminophenyl)-1-(propan-2-yl)pyrrolidin-3-amine |
2227686-16-8 | 100mg |
$1357.0 | 2023-09-22 |
2-(4-aminophenyl)-1-(propan-2-yl)pyrrolidin-3-amine Related Literature
-
Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
Additional information on 2-(4-aminophenyl)-1-(propan-2-yl)pyrrolidin-3-amine
Introduction to 2-(4-aminophenyl)-1-(propan-2-yl)pyrrolidin-3-amine (CAS No. 2227686-16-8)
2-(4-aminophenyl)-1-(propan-2-yl)pyrrolidin-3-amine, with the CAS number 2227686-16-8, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of 2-(4-aminophenyl)-1-(propan-2-yl)pyrrolidin-3-amine.
Chemical Structure and Properties
2-(4-aminophenyl)-1-(propan-2-yl)pyrrolidin-3-amine is a complex organic molecule that belongs to the class of pyrrolidine derivatives. The compound features a pyrrolidine ring with an amino-substituted phenyl group and an isopropyl group attached to the nitrogen atom. The molecular formula of 2-(4-aminophenyl)-1-(propan-2-yl)pyrrolidin-3-amine is C15H21N3, and its molecular weight is approximately 239.35 g/mol. The presence of multiple functional groups, including the amino group and the aromatic ring, imparts unique chemical properties to this compound, making it a valuable candidate for various chemical and biological studies.
Synthesis Methods
The synthesis of 2-(4-aminophenyl)-1-(propan-2-yl)pyrrolidin-3-amine can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 4-nitrobenzaldehyde with isopropylamine to form an intermediate imine, which is then reduced to the corresponding amine using a suitable reducing agent such as sodium borohydride or hydrogen gas over a palladium catalyst. Subsequent coupling reactions with appropriate reagents can yield the final product. Recent advancements in synthetic chemistry have also explored green and sustainable methods for the synthesis of this compound, focusing on reducing environmental impact and improving yield.
Biological Activities and Therapeutic Potential
2-(4-aminophenyl)-1-(propan-2-yl)pyrrolidin-3-amine has been extensively studied for its biological activities and potential therapeutic applications. Research has shown that this compound exhibits significant activity as a modulator of various biological pathways, including those involved in neurotransmission, inflammation, and cell signaling. For instance, studies have demonstrated that 2-(4-aminophenyl)-1-(propan-2-yl)pyrrolidin-3-amine can act as an agonist or antagonist at specific receptors, making it a promising candidate for the development of new drugs targeting neurological disorders, pain management, and inflammatory diseases.
In particular, recent research has highlighted the potential of 2-(4-aminophenyl)-1-(propan-2-yl)pyrrolidin-3-amine in treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Preclinical studies have shown that this compound can improve cognitive function and reduce neuroinflammation in animal models. Additionally, its ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system (CNS) disorders.
Clinical Trials and Future Directions
The promising preclinical results of 2-(4-aminophenyl)-1-(propan-2-yl)pyrrolidin-3-amine have led to increased interest in advancing this compound into clinical trials. Several pharmaceutical companies are currently conducting phase I and II clinical trials to evaluate the safety, efficacy, and pharmacokinetics of this compound in human subjects. Early results from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses.
In addition to its potential as a standalone therapeutic agent, 2-(4-aminophenyl)-1-(propan-2-y l)pyrrolidin -3 -am ine strong > is also being explored for use in combination therapies. Researchers are investigating how this compound can enhance the effectiveness of existing treatments or reduce their side effects when used in conjunction with other drugs. p > < p >< strong >Conclusion< / strong > p > < p >In summary ,< strong > 2 -( 4 - amin ophen yl ) - 1 -( pro pan - 2 - yl ) pyrr ol idine - 3 - amine ( CAS No . 2 0000000000000000000 7686 - 16 - 8 ) strong > represents a promising compound with diverse biological activities and therapeutic potential . Its unique chemical structure , coupled with recent advancements in synthetic methods , has facilitated extensive research into its applications . As clinical trials continue to progress , it is anticipated that this compound will play a significant role in the development of new treatments for various diseases , particularly those affecting the central nervous system . p > article > response >
2227686-16-8 (2-(4-aminophenyl)-1-(propan-2-yl)pyrrolidin-3-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)